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Compound of Interest

Compound Name: Lithium tetraphenylborate

Cat. No.: B076666

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
lithium tetraphenylborate. The information is compiled from various safety data sheets and
chemical resources to ensure a thorough understanding of the potential hazards and safe
operating procedures. This document is intended for use by trained professionals in a
laboratory or research setting.

Hazard Identification and Classification

Lithium tetraphenylborate and its common adducts, such as lithium tetraphenylborate
tris(1,2-dimethoxyethane), are specialty chemicals that require careful handling. While the
toxicological properties of the anhydrous form have not been thoroughly investigated, the

available data indicates that it is irritating to the eyes, respiratory system, and skin.[1] The
tris(1,2-dimethoxyethane) adduct is classified as a flammable solid.[2][3]

GHS Hazard Classification for Lithium Tetraphenylborate Tris(1,2-dimethoxyethane):[2][3]
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Hazard Class Category Hazard Statement
Flammable Solids 1/2 H228: Flammable solid

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure)

irritation

Signal Word: Danger[2][4]

Hazard Pictograms:

laalt text

laalt text

Physical and Chemical Properties

A summary of the key physical and chemical properties is presented below. Note that some

properties may vary depending on the specific form of the compound (e.g., anhydrous vs.

adduct).
Property Value
Molecular Formula C24H20BLi
Molecular Weight 326.18 g/mol
Appearance White to off-white powder[5]
Solubility No information available

Properties of Lithium Tetraphenylborate Tris(1,2-dimethoxyethane) Adduct:[2][6]
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Property Value

Molecular Formula (C6H5)4BLi-3CH30(CH2CH2)OCH3
Molecular Weight 596.53 g/mol

CAS Number 75965-35-4

Exposure Controls and Personal Protection

To minimize exposure and ensure personal safety, the following engineering controls and
personal protective equipment (PPE) should be utilized.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[1]
o Use local exhaust ventilation to control airborne concentrations.[1]

o Ensure eyewash stations and safety showers are readily accessible.[7]

Personal Protective Equipment (PPE):[1][2][8]

Protection Type Recommendation

Safety glasses with side-shields or chemical

Eye/Face Protection
goggles.

Skin Protection Chemical-resistant gloves (e.g., nitrile rubber).

Protective clothing to prevent skin contact.

A NIOSH/MSHA approved respirator is
Respiratory Protection recommended if ventilation is inadequate or for

handling large quantities.

Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability of the
compound and preventing accidents.
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Handling:

e Avoid contact with skin and eyes.[1]

» Avoid inhalation of dust.[1]

e Wash hands thoroughly after handling.[1]

o Keep away from heat, sparks, and open flames, especially the tris(1,2-dimethoxyethane)
adduct.[9]

e Use non-sparking tools.[10]

Storage:

e Store in a cool, dry, well-ventilated place.[1]

o Keep containers tightly closed when not in use.[1]

» Store away from incompatible materials such as strong oxidizing agents.[1]

e The tris(1,2-dimethoxyethane) adduct is classified under Storage Class 4.1B for flammable
solid hazardous materials.[2]

First-Aid Measures

In the event of exposure, follow these first-aid procedures and seek medical attention.
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Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[1]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) o
clothing and shoes. Seek medical attention if

irritation persists.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[1]

Do NOT induce vomiting. If the person is
conscious and alert, rinse mouth and drink 2-4

Ingestion cupfuls of water. Never give anything by mouth
to an unconscious person. Seek immediate

medical attention.[1]

Fire-Fighting and Accidental Release Measures

Fire-Fighting:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

o Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[1]

¢ Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Accidental Release:
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e Personal Precautions: Wear appropriate personal protective equipment as outlined in
Section 3.[1]

o Containment and Cleanup: Sweep up the material and place it into a suitable, closed
container for disposal. Avoid generating dust.[1]

» Environmental Precautions: Prevent the material from entering drains or waterways.[11]
Stability and Reactivity

o Chemical Stability: Stable under normal temperatures and pressures.[1]

» Conditions to Avoid: Exposure to strong oxidants.[1]

» Incompatible Materials: Strong oxidizing agents.[1]

e Hazardous Decomposition Products: Upon combustion, may produce irritating and toxic
fumes and gases, including carbon oxides, boron oxides, and lithium oxides.[1][8]

Disposal Considerations

Dispose of waste in accordance with all applicable federal, state, and local regulations.[1]
Waste is classified as hazardous.[9]

Experimental Protocols Workflow

The following diagram illustrates a general workflow for handling a chemical spill of lithium
tetraphenylborate.
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Workflow for Chemical Spill Response

Initial Assessment

Spill Occurs

;

Assess Spill Size and Hazard

If Minor Spill

Response Action

Don Appropriate PPE Evacuate Immediate Area

|

Contain the Spill

i

Clean Up Spill

Final Steps

Dispose of Waste Properly

l

Decontaminate Area and Equipment

\

Report the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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